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Compound of Interest

Compound Name:
1-(4-Methoxybenzyl)-1H-indazol-

5-amine

CAS No.: 939756-05-5

Cat. No.: B1612654

Get Quote

Executive Summary
The indazole scaffold (benzo[c]pyrazole) is a "privileged structure" in drug discovery, serving as

a bioisostere for indole and purine systems. While the 1H-indazole tautomer is

thermodynamically dominant and ubiquitous in FDA-approved kinase inhibitors (e.g., Axitinib,

Pazopanib), the 2H-indazole isomer represents an underutilized chemical space offering

distinct electronic vectors, altered solubility profiles, and unique binding modes.

This guide analyzes the critical divergence points between these two isomers to support

rational scaffold selection in lead optimization.

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b1612654#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1612654?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Feature 1H-Indazole (Benzenoid) 2H-Indazole (Quinoid)

Thermodynamic Stability High (Dominant Tautomer)
Low (~2.3–3.2 kcal/mol less

stable)

Electronic Character
Aromatic (10

-electrons)
Partial Quinoid character

H-Bond Acceptor N2 (Pyridine-like) N1 (Pyridine-like)

Dipole Moment ~1.5 D ~3.4 D (Higher Polarity)

Primary Drug Class
Kinase Inhibitors (VEGFR,

BCR-ABL)

Emerging: Anti-protozoal,

HSP90, specific kinases

Physicochemical & Structural Analysis
Tautomerism and Stability
The fundamental difference lies in the proton (or substituent) position on the pyrazole ring. 1H-

indazole retains full benzenoid aromaticity, whereas 2H-indazole imposes an ortho-quinoid

contribution to the benzene ring, reducing overall stability.

1H-Indazole: N1 is pyrrole-like (H-bond donor/substituent site); N2 is pyridine-like (H-bond

acceptor).

2H-Indazole: N2 is pyrrole-like; N1 is pyridine-like.

This shift alters the vector of the H-bond acceptor by approximately 60–70 degrees,

dramatically impacting binding affinity in the kinase hinge region.

Basicity and Lipophilicity
Data indicates that N-substitution patterns significantly shift the pKa of the conjugate acid.
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Property
1-Methyl-1H-
indazole

2-Methyl-2H-
indazole

Implications

Basicity (pKa of BH+) ~0.4 - 1.5 ~2.0 - 3.4

2H-isomers are

generally more basic,

improving solubility in

acidic media.

LogP (Lipophilicity) Higher Lower

2H-isomers are more

polar due to larger

dipole moments,

potentially reducing

metabolic clearance.

Melting Point Generally Lower Generally Higher

2H-isomers often pack

more efficiently in

crystal lattices due to

dipole interactions.

Biological Activity Profiles
1H-Indazole: The Market Standard
The 1H-indazole scaffold is a validated pharmacophore, particularly for ATP-competitive kinase

inhibition.

Mechanism: Typically binds to the kinase hinge region via a "Donor-Acceptor" motif. The N1-

H (or NH of a substituent at C3) acts as a donor, while N2 acts as an acceptor.

Key Drugs:

Axitinib (Inlyta): VEGFR inhibitor. 1H-indazole acts as the core scaffold.

Pazopanib (Votrient): Multi-kinase inhibitor. Uses a 2-amino-pyrimidine motif linked to the

indazole.

Niraparib (Zejula): PARP inhibitor.

2H-Indazole: The Emerging Bioisostere
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2H-indazoles are increasingly explored to overcome resistance or patent cliffs associated with

1H-scaffolds.

Mechanism: The N1 atom serves as a strong H-bond acceptor. The altered geometry allows

for "scaffold hopping" to capture different water networks or residues (e.g., Threonine

gatekeepers) that 1H-isomers miss.

Therapeutic Niches:

Anti-protozoal: 2H-indazole derivatives have shown superior potency against Giardia

intestinalis compared to metronidazole.

HSP90 Inhibition: 2H-isomers can mimic the resorcinol ring of radicicol, binding tightly to

the ATP pocket.

Selective Kinase Inhibition: Research suggests 2H-substitution can improve selectivity for

specific isoforms (e.g., CK2, SGK1) by avoiding steric clashes present in the 1H-binding

mode.

Structural Visualization
Tautomeric Equilibrium & Binding Modes
The following diagram illustrates the tautomeric shift and the resulting change in Hydrogen

Bond (HB) donor/acceptor vectors in a theoretical kinase hinge binding pocket.

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1612654?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


1H-Indazole (Benzenoid)

2H-Indazole (Quinoid)

1H-Tautomer
(Thermodynamically Stable)

Binding Mode:
N1-R (Steric/Hydrophobic)

N2 (HB Acceptor)

Kinase Hinge

2H-Tautomer
(Less Stable, ~3 kcal/mol)

Tautomerism
(Favors 1H)

Standard Kinase Inhibitors
(e.g., Axitinib)

Binding Mode:
N1 (HB Acceptor)

N2-R (Projected to Solvent)

Altered Vector Bioisosteres / Selectivity
(e.g., HSP90, Anti-infectives)

Click to download full resolution via product page

Figure 1: Comparison of tautomeric forms and their distinct binding vectors in drug design.

Experimental Protocols
Synthesis Decision Tree (Regioselectivity)
Obtaining the correct isomer is the primary challenge. Standard alkylation of unsubstituted

indazole yields a mixture (typically 60:40 or 70:30 favoring 1H).

Protocol A: Regioselective Synthesis of 1H-Indazoles
Method: Pd-Catalyzed Intramolecular Amination.[1]

Mechanism: Pre-functionalization of the hydrazine ensures N1 cyclization.

Steps:

Starting Material: 2-Halobenzaldehyde or 2-Haloacetophenone.

Condensation: React with Hydrazine hydrate to form hydrazone.

Cyclization: Heat with CuI (5 mol%), Cs2CO3 (2 equiv) in DMSO at 110°C.
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Result: >95% selectivity for 1H-indazole.

Protocol B: Regioselective Synthesis of 2H-Indazoles (Davis-Beirut
Reaction)

Method: Reductive cyclization of 2-nitrobenzylamines.

Mechanism: Base-mediated formation of an N-hydroxy-indazole intermediate which

rearranges.

Steps:

Reactants:o-Nitrobenzyl bromide + Primary Amine (R-NH2).

Intermediate: Form N-(2-nitrobenzyl)amine (RT, 2h).

Cyclization: Add KOH (10 equiv) in MeOH/H2O. Heat to 60°C for 4-12h.

Result: Exclusive formation of 2-substituted-2H-indazoles.

Analytical Differentiation (NMR)
Distinguishing isomers is critical.[1]

1H-Indazole: The C3-H proton typically appears at δ 8.0 - 8.2 ppm. The N1-substituted

carbon (C7a) is shielded differently than in 2H.

2H-Indazole: The C3-H proton is often desheilded, appearing downfield at δ 8.3 - 8.8 ppm

(solvent dependent). The characteristic "quinoid" UV absorbance is also distinct (red-shifted).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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of-1h-vs-2h-indazole-isomers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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